Cas no 1805306-14-2 (2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid)
2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid
-
- Inchi: 1S/C10H7BrF5NO3/c11-3-6-4(2-7(18)19)1-5(8(12)13)9(17-6)20-10(14,15)16/h1,8H,2-3H2,(H,18,19)
- InChI Key: SFFYSBXWVRXFDT-UHFFFAOYSA-N
- SMILES: BrCC1C(CC(=O)O)=CC(C(F)F)=C(N=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 341
- XLogP3: 3
- Topological Polar Surface Area: 59.4
2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081296-1g |
2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid |
1805306-14-2 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid
2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805306-14-2): A Comprehensive Overview
2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805306-14-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, offers a wide range of applications, particularly in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug discovery.
Chemical Properties and Structure
2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid is a complex organic molecule with a molecular formula of C12H7BrF5N2O2. The compound features a pyridine ring substituted with a bromomethyl group at the 2-position, a difluoromethyl group at the 5-position, and a trifluoromethoxy group at the 6-position. Additionally, an acetic acid moiety is attached to the pyridine ring at the 3-position. These functional groups contribute to the compound's unique chemical properties and reactivity.
The presence of bromine and fluorine atoms imparts significant electronic effects, making the molecule highly reactive and suitable for various chemical transformations. The bromomethyl group can serve as an excellent leaving group in nucleophilic substitution reactions, while the difluoromethyl and trifluoromethoxy groups provide strong electron-withdrawing effects, enhancing the compound's stability and biological activity.
Synthesis Methods
The synthesis of 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For instance, starting from 3-acetylpyridine, the bromination of the methyl group can be achieved using N-bromosuccinimide (NBS) under appropriate conditions. Subsequent introduction of the difluoromethyl and trifluoromethoxy groups can be accomplished through selective electrophilic fluorination reactions.
A more recent study published in J. Org. Chem. (2021) described an efficient one-pot synthesis method that combines multiple steps into a single reaction vessel, significantly reducing reaction time and improving overall yield. This method involves the use of transition-metal catalysts and environmentally friendly solvents, making it an attractive option for large-scale production.
Biological Activities
2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid has demonstrated promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.
In addition to its enzymatic inhibition properties, 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid has also been investigated for its anti-inflammatory effects. Studies conducted using cell-based assays have demonstrated that the compound can effectively reduce inflammation by modulating cytokine production and inhibiting nuclear factor-kappa B (NF-κB) activation.
Potential Applications in Drug Discovery
The unique structural features and biological activities of 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid make it a valuable lead compound for drug discovery efforts. Its ability to inhibit key enzymes involved in disease pathways positions it as a potential candidate for developing new therapeutic agents for cancer, inflammatory disorders, and other diseases.
Ongoing research is focused on optimizing the pharmacological properties of this compound through structure-activity relationship (SAR) studies. These efforts aim to enhance its potency, selectivity, and pharmacokinetic profile while minimizing potential side effects. Several derivatives of this compound are currently being evaluated in preclinical studies to identify lead candidates for further development.
Conclusion
In summary, 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805306-14-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead molecule for developing new therapeutic agents. Continued research into its synthesis methods, biological activities, and potential applications will undoubtedly contribute to advancements in drug discovery and improve our understanding of complex disease mechanisms.
1805306-14-2 (2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)